Cas no 74117-31-0 (1H-Indole-1-carboxylic acid, phenyl ester)

1H-Indole-1-carboxylic acid, phenyl ester structure
74117-31-0 structure
Product Name:1H-Indole-1-carboxylic acid, phenyl ester
CAS No:74117-31-0
MF:C15H11NO2
MW:237.253343820572
CID:541556
PubChem ID:10879145
Update Time:2025-04-19

1H-Indole-1-carboxylic acid, phenyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-carboxylic acid, phenyl ester
    • phenyl indole-1-carboxylate
    • DTXSID50446893
    • phenyl 1H-indole-1-carboxylate
    • 74117-31-0
    • 1H-indole-1-carboxylic acid phenyl ester
    • Inchi: 1S/C15H11NO2/c17-15(18-13-7-2-1-3-8-13)16-11-10-12-6-4-5-9-14(12)16/h1-11H
    • InChI Key: HIDTUTLKZKMYBB-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(N1C=CC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 237.078978594g/mol
  • Monoisotopic Mass: 237.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 31.2Ų
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